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Compound of Interest

3'5"-Cyclic Inosine
Compound Name:
monophosphate

Cat. No.: B13887274

Get Quote

Executive Hazard Assessment

Effective disposal of 3',5'-Cyclic Inosine Monophosphate (cIMP) requires distinguishing
between its regulatory classification (typically non-hazardous) and its biological function
(signaling molecule). While cIMP is not classified as a P-listed or U-listed acute toxin under
RCRA (Resource Conservation and Recovery Act), its role as a nucleotide analog and potential
purinergic receptor agonist mandates a "Cradle-to-Grave" stewardship approach to prevent

environmental bio-accumulation.

Chemical Profile & Safety Data
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Parameter Specification

Compound Name Inosine-3',5'-cyclic monophosphate (cIMP)

3545-76-4 (Free Acid) / 41092-64-2 (Sodium

CAS Number
Salt)
Molecular Formula C10H11N4O7P
GHS Classification Not Classified as Hazardous (OSHA HCS 2012)
] o Purinergic signaling analog; potential PKA/PKG
Bioactivity )
activator
- Stable in neutral solution; hydrolyzes in strong
Stability

acid/base

Core Directive: The Bioactive Stewardship Protocol

Expertise Insight: Do not treat cIMP merely as "trash" because it lacks a skull-and-crossbones
symbol. Cyclic nucleotides are robust signaling molecules. Pouring high concentrations down
the drain can theoretically disrupt local microbial biofilms in wastewater systems or interfere
with aquatic signaling pathways.

The Golden Rule: Segregate cIMP waste based on concentration and matrix (Solid vs. Liquid
vs. Biological Media).

Detailed Disposal Workflows
Protocol A: Solid Waste (Pure Substance)

Applicability: Expired lyophilized powder, spilled solids, or contaminated weighing boats.
o Containment: Do not sweep dust into general trash. cIMP powder is fine and can aerosolize.
e Collection:

o Place the container/debris into a clear, chemically resistant polyethylene bag (minimum 4
mil thickness).
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o Seal with tape and place inside a secondary rigid container (e.g., fiber drum or HDPE
bucket).

o Labeling: Label as "Non-Regulated Chemical Waste — cIMP Solid."
o Disposal Method:High-Temperature Incineration.

o Why: Incineration at >800°C ensures complete thermal decomposition of the
phosphodiester bond and purine ring, yielding benign phosphate and nitrogen oxides
(captured by scrubbers).

Protocol B: High-Concentration Stock Solutions (>1 mM)

Applicability: Unused stock solutions in water, DMSO, or buffers.

o Segregation: Never mix with oxidizers or strong acids, which could cause uncontrolled
hydrolysis or exothermic reactions.

e Solvent Compatibility:
o Agqueous Stocks: Collect in "Aqueous Chemical Waste" carboys (Blue/White).

o Organic Stocks (DMSO/Ethanol): Collect in "Organic Solvent Waste" carboys (Red/Safety
Can).

o Disposal Method:Fuel Blending/Incineration.

o Trustworthiness Check:[1] Do not attempt to neutralize high-concentration stocks in the
lab. The phosphate buffer capacity can make pH adjustment difficult and error-prone.
Transfer to EHS (Environmental Health & Safety) for off-site incineration.

Protocol C: Low-Concentration Biological Media (<1
mM)

Applicability: Cell culture media, supernatants, or buffers containing trace cIMP.

o Deactivation (The "Kill" Step):
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o Add Sodium Hypochlorite (Bleach) to a final concentration of 10% (v/v).

o Mechanism: Hypochlorite oxidizes the purine ring and disrupts biological activity.

e Incubation: Allow to stand for 30 minutes.
e Disposal Method: sanitary sewer (Drain) with copious water flushing.

o Note: Verify this specific step with your local EHS officer. Some facilities strictly prohibit
any chemical discharge. If prohibited, treat as Protocol B.

Emergency Procedures: Spills and Exposure

Spill Response Logic:

e Minor Spill (<10g): Wet-wipe method.

o

Don PPE (Nitrile gloves, safety goggles, lab coat).[2]

[¢]

Cover powder with wet paper towels to prevent aerosolization.

[¢]

Wipe up and place in a chemical waste bag.

o

Clean surface with 70% Ethanol or mild detergent.

e Major Spill (>109): Evacuate and ventilate.
o Avoid generating dust clouds (potential explosion hazard with fine organic powders).[3]
o Contact EHS for specialized cleanup.

Disposal Decision Tree (Visualization)

The following diagram illustrates the logical flow for determining the correct disposal route
based on the physical state and concentration of the cIMP waste.
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Identify cIMP Waste Type

Is it Solid?

Pure Solid / Powder

(Expired or Spilled) HlEUe) SR

Concentration Check

Containerize & Label

'Non-Regulated Chemical Waste' High (>1mM)

Trace (<1mM)

High Conc. Stock Dilute Biological Media

(>1 mM or Pure Solvent) (<1 mM / Cell Culture)

Segregate into Carboy Chemical Deactivation
(Aqueous or Solvent) (10% Bleach, 30 mins)

FINAL: High-Temp Incineration FINAL: Sanitary Sewer

(Off-Site) (If Local EHS Permits)

Click to download full resolution via product page

Figure 1: Decision matrix for cIMP waste segregation. Blue nodes indicate decision points; Red
nodes indicate chemical waste streams requiring incineration; Green nodes indicate biological
waste streams eligible for deactivation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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